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Compound of Interest

Compound Name: Ethyl 2,2,2-triethoxyacetate

Cat. No.: B039538

An In-depth Technical Guide to Ethyl 2,2,2-triethoxyacetate
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Ethyl 2,2,2-triethoxyacetate, a
versatile chemical compound with significant applications in organic synthesis and as an
intermediate in the development of pharmaceuticals and agrochemicals.[1] This document
details its chemical properties, synthesis protocols, and key reaction mechanisms, presented
for a technical audience engaged in research and development.

Chemical Identity and Properties

The formal IUPAC name for the compound is ethyl 2,2,2-triethoxyacetate.[2] It is also
commonly known by synonyms such as Ethyl triethoxyacetate and Triethoxy-acetic acid ethyl
ester.[2][3]

Table 1: Physicochemical Properties of Ethyl 2,2,2-triethoxyacetate
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Property Value Source(s)
IUPAC Name ethyl 2,2,2-triethoxyacetate [2]

CAS Number 57267-03-5 [2]
Molecular Formula C10H200s5 [2]
Molecular Weight 220.26 g/mol [1][2]
Appearance Colorless to pale yellow liquid [1]

Odor Pleasant [1]

Boiling Point 90-92 °C at 8 Torr

Density 1.018 + 0.06 g/cm? (Predicted)

InChi Key JWQIAVCILYNXLJ- 2]
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[2]

Synthesis of Ethyl 2,2,2-triethoxyacetate

Ethyl 2,2,2-triethoxyacetate is primarily synthesized via the acid-catalyzed esterification of
triethoxyacetic acid with ethanol. This reaction, a classic Fischer esterification, is reversible and
typically requires heating under reflux to proceed to completion. The use of an acid catalyst,
such as sulfuric acid, protonates the carbonyl oxygen of the carboxylic acid, increasing its
electrophilicity and facilitating nucleophilic attack by the alcohol.[4][5][6][7]

Experimental Protocol: Fischer Esterification

This protocol describes a general laboratory-scale procedure for the synthesis of Ethyl 2,2,2-
triethoxyacetate based on established esterification methods.[1][4][8]

Materials:
» Triethoxyacetic acid

o Absolute ethanol (excess)
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Concentrated sulfuric acid (catalytic amount)

Saturated sodium bicarbonate solution

Anhydrous magnesium sulfate

Diethyl ether (for extraction)

Equipment:

e Round-bottom flask

e Reflux condenser

e Heating mantle

e Separatory funnel

e Rotary evaporator

« Distillation apparatus

Procedure:

 In a round-bottom flask, combine triethoxyacetic acid and an excess of absolute ethanol.
» Slowly add a catalytic amount of concentrated sulfuric acid to the mixture while stirring.

o Attach a reflux condenser and heat the mixture to reflux using a heating mantle. The reaction
is typically refluxed for several hours to reach equilibrium. A Dean-Stark trap can be used to
remove the water byproduct and drive the reaction to completion.[1]

 After cooling to room temperature, the excess ethanol is removed under reduced pressure
using a rotary evaporator.

e The residue is dissolved in diethyl ether and transferred to a separatory funnel.

e The organic layer is washed with water, followed by a saturated sodium bicarbonate solution
to neutralize the acidic catalyst, and finally with brine.
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e The organic layer is dried over anhydrous magnesium sulfate, filtered, and the solvent is
evaporated.

e The crude product is purified by fractional distillation under reduced pressure to yield pure
Ethyl 2,2,2-triethoxyacetate.

Applications in Research and Drug Development

Ethyl 2,2,2-triethoxyacetate serves as a crucial intermediate in the synthesis of more complex
molecules, including various pharmaceuticals and agrochemicals.[1] Its unique structure,
featuring three ethoxy groups, imparts specific reactivity and solubility properties.[1]

A significant application for researchers is its use in the Claisen condensation reaction to form
B-keto esters. These products are valuable building blocks in the synthesis of complex organic
molecules and natural products.[1]

Claisen Condensation Workflow

The Claisen condensation involves the reaction of an ester with a strong base to form an
enolate, which then acts as a nucleophile, attacking the carbonyl carbon of a second ester
molecule. The subsequent loss of an alkoxide group yields a 3-keto ester.

Deprotonation
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Eliminat tion B-Keto Ester Product
> >

Tetrahedral Intermediate

Strong Base
(e.g., Sodium Ethoxide)

Second Ester Molecule

(or Ketone/Aldehyde) Alkoxide Byproduct Acidic Workup

Click to download full resolution via product page

Caption: Workflow of the Claisen condensation using Ethyl 2,2,2-triethoxyacetate.

Safety and Handling
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Ethyl 2,2,2-triethoxyacetate is a combustible liquid and is harmful if swallowed. It causes skin
and serious eye irritation and may cause respiratory irritation. Standard laboratory safety
precautions, including the use of personal protective equipment such as gloves, safety glasses,
and a lab coat, should be observed when handling this chemical.[2] All work should be
conducted in a well-ventilated fume hood.

GHS Hazard Statements:

H227: Combustible liquid

H302: Harmful if swallowed

H315: Causes skin irritation

H319: Causes serious eye irritation

H335: May cause respiratory irritation

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [IUPAC name for Ethyl 2,2,2-triethoxyacetate.].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b039538#iupac-name-for-ethyl-2-2-2-triethoxyacetate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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